Benzeneacetic acid, dodecyl ester

• CAS RN: 94760-90-4
• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: dodecyl 2-phenylacetate
• InChI: InChI=1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-14-17-22-20(21)18-19-15-12-11-13-16-19/h11-13,15-16H,2-10,14,17-18H2,1H3
• InChI Key: BSOPSBIGIYEHGT-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCOC(=O)CC1=CC=CC=C1

Description

Molecular Structure Analysis

The molecular structure of a compound defines its properties and reactivity. Unfortunately, the specific molecular structure for Benzeneacetic acid, dodecyl ester is not provided in the sources retrieved.

Chemical Reactions Analysis

Esters, including Benzeneacetic acid, dodecyl ester, can undergo various chemical reactions. One such reaction is hydrolysis, which can be catalyzed by either an acid or a base. In acidic hydrolysis, the ester reacts with water to form a carboxylic acid and an alcohol. In basic hydrolysis, also known as saponification, the ester reacts with a base to form a carboxylate salt and an alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For Benzeneacetic acid, dodecyl ester, the boiling point is predicted to be 517.6±50.0 °C and the density is predicted to be 1.122±0.06 g/cm3 at 20 °C and 760 Torr.

Mechanism of Action

The mechanism of ester reactions generally involves nucleophilic attack on the carbonyl carbon of the ester, followed by the removal of the leaving group. This process can be catalyzed by either an acid or a base.

Safety and Hazards

The safety data sheet for a similar compound, Dodecyl acetate, indicates that it may cause long-lasting harmful effects to aquatic life. It’s important to handle such compounds with care, avoid release to the environment, and dispose of them properly.